Cas no 1805262-51-4 (Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate)

Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate is a fluorinated pyridine derivative with a versatile structure, featuring multiple halogen substituents that enhance its reactivity and potential as an intermediate in pharmaceutical and agrochemical synthesis. The presence of chloro, difluoromethyl, and fluoro groups at the 3, 4, and 2 positions, respectively, along with the ethyl carboxylate moiety at the 6 position, provides distinct electronic and steric properties. This compound is particularly valuable in the development of biologically active molecules due to its ability to participate in selective substitution and coupling reactions. Its stability and well-defined reactivity make it a useful building block for constructing complex heterocyclic frameworks.

Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate structure

1805262-51-4 structure

Product Name:Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate

CAS No:1805262-51-4

MF:C₉H₇ClF₃NO₂

MW:253.605592012405

CID:4866318

Update Time:2025-05-19

Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate
- Inchi： 1S/C9H7ClF3NO2/c1-2-16-9(15)5-3-4(7(11)12)6(10)8(13)14-5/h3,7H,2H2,1H3
- InChI Key： KJMPOCTTYUGVMW-UHFFFAOYSA-N
- SMILES： ClC1=C(N=C(C(=O)OCC)C=C1C(F)F)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 16
Rotatable Bond Count: 4
Complexity: 255
XLogP3: 3.1
Topological Polar Surface Area: 39.2

Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029053935-1g	Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate	1805262-51-4	97%	1g	$1,534.70	2022-04-01

Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate Related Literature

1. An approach to C–N activation: coupling of arenesulfonyl hydrazides and arenesulfonyl chlorides with tert-amines via a metal-, oxidant- and halogen-free anodic oxidation†‡

M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
2. Aggregation-induced emission based on a fluorinated macrocycle: visualizing spontaneous and ultrafast solid-state molecular motions at room temperature via F⋯F interactions†

Mei Zhang,Jingjing Guo,Tingting Liu,Zhanyu He,Majeed Irfan,Zujin Zhao,Zhuo Zeng J. Mater. Chem. C, 2020,8, 14919-14924
3. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
4. An atlas of endohedral Sc2S cluster fullerenes†

Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

Additional information on Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate

Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate: A Comprehensive Overview

Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate, with the CAS number 1805262-51-4, is a fluorinated pyridine derivative that has garnered significant attention in the fields of agricultural chemistry and pharmaceutical research. This compound is characterized by its unique structure, which includes a pyridine ring substituted with chlorine, fluorine, and a difluoromethyl group, along with an ethyl ester group at the 6-position. The presence of multiple halogen atoms in its structure contributes to its bioactivity, making it a promising candidate for various applications.

The synthesis of Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate involves a series of multistep organic reactions, including nucleophilic substitutions, electrophilic substitutions, and esterifications. Recent advancements in synthetic methodologies have enabled the efficient production of this compound with high purity and yield. Researchers have explored various catalysts and reaction conditions to optimize the synthesis process, ensuring scalability for industrial applications.

In terms of biological activity, this compound has demonstrated potent activity against a range of pests in agricultural settings. Studies have shown that Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate exhibits excellent insecticidal properties, particularly against lepidopteran pests such as the cotton bollworm and diamondback moth. Its mechanism of action involves interference with the nervous system of target organisms, leading to paralysis and death. This makes it a valuable addition to integrated pest management strategies.

Beyond agriculture, this compound has also shown potential in the pharmaceutical industry. Preclinical studies suggest that Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate may possess antimicrobial properties, particularly against Gram-positive bacteria. The fluorinated groups in its structure are believed to contribute to its ability to disrupt bacterial cell membranes. However, further research is required to fully understand its pharmacokinetics and toxicity profile before it can be considered for clinical applications.

The environmental impact of Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate has also been a topic of interest. Studies have indicated that this compound degrades relatively quickly under environmental conditions, reducing the risk of long-term accumulation in soil and water systems. Its persistence and bioaccumulation potential are currently being evaluated to ensure compliance with environmental regulations.

In conclusion, Ethyl 3-chloro-4-(difluoromethyl)-2-fluoropyridine-6-carboxylate (CAS No. 1805262-51-4) is a versatile compound with significant potential in both agricultural and pharmaceutical applications. Its unique chemical structure, combined with recent advancements in synthesis and biological studies, positions it as a promising candidate for future development. Continued research will undoubtedly shed more light on its full range of applications and safety profile.